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Compound of Interest

Compound Name: Yuexiandajisu E

Cat. No.: B1493594 Get Quote

Essential Safety and Handling Guide for
Yuexiandajisu E
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Yuexiandajisu E. The information is based on

available data and general safety protocols for related chemical compounds. Given that

Yuexiandajisu E is not fully tested, a precautionary approach is paramount.

Chemical and Physical Properties
Yuexiandajisu E is a lathyrane-type diterpenoid isolated from Euphorbia fischeriana. While

comprehensive physical and chemical data are limited, the following information has been

compiled from available sources.
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Property Value Source

CAS Number 866556-16-3 [1][2][3][4][5]

Molecular Formula C20H30O5 [1][4][5]

Molecular Weight 350.4 g/mol [1][4][5]

Physical Description Powder [1]

Purity >98% [1][5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

For higher solubility, warming

to 37°C and ultrasonication are

recommended.

[1][6]

Melting Point Not available

Boiling Point Not available

LD50/LC50
Not available. Handle as a

potentially toxic compound.

Hazard Identification and Precautionary Measures
The toxicological properties of Yuexiandajisu E have not been fully investigated. However, as

a diterpenoid isolated from Euphorbia fischeriana, and belonging to the lathyrane class of

compounds known for a range of biological activities including cytotoxicity, it should be handled

with caution.[7][8][9][10][11][12][13][14]

Potential Hazards:

Skin and Eye Irritation: Compounds from Euphorbia species are known to be irritants.

Toxicity: Lathyrane diterpenoids have demonstrated cytotoxic effects in research.[9][10][11]

The specific acute and chronic toxicity of Yuexiandajisu E is unknown.

Respiratory Tract Irritation: As a fine powder, inhalation may cause respiratory irritation.
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Preparation

Handling

Cleanup & Disposal

Review available safety information
(assume hazardous)

Don appropriate Personal
Protective Equipment (PPE)

Prepare designated handling area
in a fume hood

Weigh powder carefully to
avoid dust generation

Proceed to handling

Dissolve in appropriate solvent

Decontaminate surfaces

After experiment

Segregate and label waste

Dispose of waste through
licensed hazardous waste service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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